Cas no 1384798-69-9 (2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid
• CAS No: 1384798-69-9
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 4596101
• PubChem ID: 71756100
• Update Time: 2025-11-01

2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Allylamino-thiazole-5-carboxylic acid
• 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylic acid
• 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C7H8N2O2S/c1-2-3-8-7-9-4-5(12-7)6(10)11/h2,4H,1,3H2,(H,8,9)(H,10,11)
• InChI Key： SZRYTNPYQFUEAC-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1NCC=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid

Recent Advances in the Study of 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid (CAS: 1384798-69-9)

The compound 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid (CAS: 1384798-69-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes microwave-assisted organic synthesis (MAOS) to achieve higher efficiency and reduced reaction times. The study reported a yield of 85% under optimized conditions, significantly higher than traditional methods. Furthermore, the synthesized compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

In terms of biological activity, 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid has demonstrated promising results in preclinical studies. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed its potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound exhibited a minimum inhibitory concentration (MIC) of 2 µg/mL, comparable to established antibiotics. Molecular docking studies suggested that its mechanism of action involves binding to the bacterial enzyme dihydrofolate reductase (DHFR), thereby disrupting folate synthesis.

Beyond its antimicrobial properties, this thiazole derivative has also shown potential as an anticancer agent. A 2024 study in European Journal of Medicinal Chemistry explored its effects on various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The compound induced apoptosis via the intrinsic mitochondrial pathway, as evidenced by increased caspase-3 activity and DNA fragmentation. Notably, it displayed selective cytotoxicity towards cancer cells while sparing normal fibroblasts, suggesting a favorable safety profile. These findings underscore its potential as a lead compound for further development in oncology.

In addition to its direct therapeutic applications, 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid has been investigated for its role in drug delivery systems. A recent study in International Journal of Pharmaceutics demonstrated its utility as a linker in prodrug formulations. The compound's carboxylic acid moiety facilitated conjugation with various drug molecules, enabling controlled release under physiological conditions. This approach holds promise for improving the pharmacokinetics and bioavailability of poorly soluble drugs.

In conclusion, the latest research on 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylic acid (CAS: 1384798-69-9) highlights its multifaceted potential in chemical biology and medicinal chemistry. From its optimized synthesis and antimicrobial activity to its anticancer properties and applications in drug delivery, this compound represents a valuable scaffold for future drug development. Continued exploration of its mechanisms of action and structure-activity relationships will be crucial for unlocking its full therapeutic potential.